3-oxo-5-((tetrahydrofuran-2-yl)methyl)-N-(3-(trifluoromethyl)phenyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: 3-oxo-5-(oxolan-2-ylmethyl)-N-[3-(trifluoromethyl)phenyl]-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C19H17F3N4O3/c20-19(21,22)11-3-1-4-12(7-11)23-17(27)14-9-26(8-13-5-2-6-29-13)10-15-16(14)24-25-18(15)28/h1,3-4,7,9-10,13H,2,5-6,8H2,(H,23,27)(H,25,28)
• InChI Key: WGXIKJINVMDICZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C=C3C(=NNC3=O)C(=C2)C(=O)NC4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C19H17F3N4O3
• Molecular Weight: 406.4 g/mol

Description

3-oxo-5-((tetrahydrofuran-2-yl)methyl)-N-(3-(trifluoromethyl)phenyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide is a useful research compound. Its molecular formula is C19H17F3N4O3 and its molecular weight is 406.365. The purity is usually 95%.
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Scientific Research Applications

Biological Activity and Synthesis

Research on related compounds indicates a focus on biological activity, including antifungal, antibacterial, and anticancer properties, as well as the synthesis of novel heterocyclic compounds that may serve as potent inhibitors or activators in various biological processes. For instance, a novel series of tetrahydroimidazo[1,2-a]pyrimidine derivatives was synthesized and evaluated for antimicrobial, antioxidant, and anticancer activity, showing promising results against specific bacterial and fungal strains, as well as human cancer cell lines (Rani, Saini, Kumar, & Verma, 2017). This highlights the potential for similar compounds to be developed for therapeutic applications.

Corrosion Inhibition

Aryl pyrazolo pyridine derivatives, structurally related to the compound , have been investigated for their corrosion inhibition properties on metals in acidic environments. These studies offer insight into the application of such compounds in protecting metal surfaces, suggesting potential industrial applications for similar compounds. Specifically, aryl pyrazolo pyridines showed significant inhibition efficiency against copper corrosion in a hydrochloric acid system, indicating their potential as effective corrosion inhibitors (Sudheer & Quraishi, 2015).

Heterocyclic Compound Synthesis

The synthesis and functionalization of heterocyclic compounds are a significant area of research, given their importance in medicinal chemistry and material science. For example, the development of novel pyrazolopyrimidines as anticancer and anti-5-lipoxygenase agents showcases the ongoing efforts to discover and synthesize new molecules with potential therapeutic benefits (Rahmouni et al., 2016). This underscores the importance of exploring new synthetic routes and the biological evaluation of compounds similar to "3-oxo-5-((tetrahydrofuran-2-yl)methyl)-N-(3-(trifluoromethyl)phenyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide" for diverse applications.